methyl 1-(4-tert-butylbenzyl)-5-hydroxy-2-methyl-1H-indole-3-carboxylate

• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: methyl 1-[(4-tert-butylphenyl)methyl]-5-hydroxy-2-methylindole-3-carboxylate
• InChI: InChI=1S/C22H25NO3/c1-14-20(21(25)26-5)18-12-17(24)10-11-19(18)23(14)13-15-6-8-16(9-7-15)22(2,3)4/h6-12,24H,13H2,1-5H3
• InChI Key: BAIWCMVCAXSKQZ-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(N1CC3=CC=C(C=C3)C(C)(C)C)C=CC(=C2)O)C(=O)OC

Description

Methyl 1-(4-tert-butylbenzyl)-5-hydroxy-2-methyl-1H-indole-3-carboxylate is a chemical compound that belongs to the class of indole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of methyl 1-(4-tert-butylbenzyl)-5-hydroxy-2-methyl-1H-indole-3-carboxylate involves the inhibition of the COX-2 enzyme. COX-2 is responsible for the production of prostaglandins, which are involved in the inflammatory response. Inhibition of COX-2 activity leads to a reduction in the production of prostaglandins, which in turn leads to a reduction in inflammation.
Biochemical and Physiological Effects
This compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities. It has also been shown to have potent antioxidant activity. In addition, it has been shown to have potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 1-(4-tert-butylbenzyl)-5-hydroxy-2-methyl-1H-indole-3-carboxylate in lab experiments include its mild synthesis conditions, good to excellent yields, and potential applications in various fields such as medicine, pharmacology, and biochemistry. The limitations include the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the research on methyl 1-(4-tert-butylbenzyl)-5-hydroxy-2-methyl-1H-indole-3-carboxylate. These include:
1. Further studies on its safety and efficacy in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
2. Further studies on its potential applications as a radioprotective agent.
3. Further studies on its potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis.
4. Further studies on its potential applications in the field of cancer research.
5. Development of new synthesis methods for this compound to improve its yield and purity.
Conclusion
This compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. Its synthesis method is simple and yields the desired product in good to excellent yields. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities, and has potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to determine its safety and efficacy in these applications and to explore its potential applications in other fields.

Synthesis Methods

The synthesis of methyl 1-(4-tert-butylbenzyl)-5-hydroxy-2-methyl-1H-indole-3-carboxylate involves the reaction of 4-tert-butylbenzylamine with methyl 5-hydroxy-2-methylindole-3-carboxylate in the presence of a catalyst such as palladium on carbon or Raney nickel. The reaction takes place under mild conditions and yields the desired product in good to excellent yields.

Scientific Research Applications

Methyl 1-(4-tert-butylbenzyl)-5-hydroxy-2-methyl-1H-indole-3-carboxylate has been extensively studied for its potential applications in various fields. In the field of medicine, it has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities. It has also been shown to have potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
In the field of pharmacology, this compound has been shown to exhibit potent antioxidant activity. It has also been shown to have potential applications as a radioprotective agent.
In the field of biochemistry, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme. COX-2 is an enzyme that plays a key role in the inflammatory response. Inhibition of COX-2 activity can lead to a reduction in inflammation.